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Compound of Interest

Compound Name: 2,3,5-Triglycidyl-4-aminophenol

Cat. No.: B1260475 Get Quote

A Note on Nomenclature: The compound requested, 2,3,5-Triglycidyl-4-aminophenol, is not a

standard chemical nomenclature and appears to be structurally improbable. This guide focuses

on the widely studied and commercially significant trifunctional epoxy resin, Triglycidyl-p-

aminophenol (TGPAP), also known by its CAS Number 5026-74-4. It is presumed that this is

the compound of interest for research and development professionals. TGPAP is a key

monomer in the formulation of high-performance thermosetting polymers.

Core Physicochemical and Material Properties
Triglycidyl-p-aminophenol is a trifunctional epoxy resin known for its ability to create densely

cross-linked polymer networks. This high functionality imparts superior thermal and mechanical

properties to the cured resin systems, making it a material of choice for demanding applications

in the aerospace, electronics, and automotive industries.[1][2][3]
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Property Value Source

CAS Number 5026-74-4 [1][4][5]

Molecular Weight 277.32 g/mol [4][5]

Molecular Formula C₁₅H₁₉NO₄ [1]

Appearance
Clear to pale red brownish

viscous liquid or solid
[1][6]

Synonyms

N,N,O-Triglycidyl-p-

aminophenol; N,N-Diglycidyl-4-

glycidyloxyaniline; 4-

(Diglycidylamino)phenyl

glycidyl ether

[1][4]

Epoxy Equivalent Weight 105.0 - 118 g/eq [1][6]

Mechanical and Thermal Properties of Cured TGPAP
Resins
The properties of the final cured material are highly dependent on the curing agent and cycle.

The following table summarizes typical properties of TGPAP cured with 4,4'-diaminodiphenyl

sulfone (DDS), a common high-performance aromatic amine hardener.

Property Value Notes

Glass Transition Temperature

(Tg)
180 - 241 °C

Dependent on formulation and

cure cycle.[3][7]

Impact Strength 16 - 20 kJ/m²
Can be enhanced with

toughening agents.[7][8]

Flexural Strength 180 - 190 MPa [7]

Tensile Strength 50 - 70 MPa [7]

Initial Decomposition

Temperature
~282 °C

From Thermogravimetric

Analysis (TGA).[6]
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Experimental Protocols
Synthesis of Triglycidyl-p-aminophenol (TGPAP)
The standard synthesis of TGPAP involves the glycidylation of p-aminophenol using an excess

of epichlorohydrin, followed by dehydrochlorination with a base, typically sodium hydroxide.[1]

[6][9]

Materials:

p-Aminophenol (pAP)

Epichlorohydrin (ECH)

Sodium Hydroxide (NaOH)

Alcohol solvent (e.g., ethanol, isopropanol) (Optional, can act as a co-solvent)

Toluene (for extraction)

Deionized water

Procedure:

Addition Reaction: A reaction vessel equipped with a mechanical stirrer, thermometer, and

condenser is charged with p-aminophenol and a significant molar excess of epichlorohydrin

(e.g., a molar ratio of pAP to ECH of 1:9 to 1:15).[9]

The mixture is heated to a temperature between 45-55 °C and stirred to ensure

homogenization. The reaction is maintained at this temperature for 3 to 7 hours to facilitate

the formation of the chlorohydrin intermediate.[7][9]

Ring-Closure (Dehydrochlorination): After the initial addition reaction, the mixture is

maintained at 50-60 °C. A concentrated aqueous solution of sodium hydroxide (e.g., 50 wt%)

is added dropwise over a period of 2-3 hours.[6][9] The molar ratio of NaOH to the initial p-

aminophenol should be approximately 3:1 to 4:1 to neutralize the generated HCl and drive

the ring-closure to form the epoxy groups.[7][9]
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The reaction is allowed to proceed for an additional 3 hours after the NaOH addition is

complete.[9]

Purification:

Excess epichlorohydrin is removed by vacuum distillation.[6][9]

The residue is dissolved in toluene and washed several times with water to remove

sodium chloride and residual NaOH.[9]

The organic layer is separated, and the toluene is removed by vacuum distillation to yield

the final TGPAP product, which typically appears as a yellowish-brown, viscous liquid.[9]
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Caption: Synthesis workflow for Triglycidyl-p-aminophenol (TGPAP).

Characterization Techniques
Fourier Transform Infrared (FTIR) Spectroscopy:

Objective: To confirm the chemical structure by identifying key functional groups.

Methodology: A small amount of the synthesized TGPAP is analyzed using an FTIR

spectrometer, typically with an ATR (Attenuated Total Reflectance) accessory.

Key Peaks:
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Oxirane Ring (Epoxy Group): A characteristic peak should be observed around 910-915

cm⁻¹, corresponding to the C-O-C stretching of the epoxy ring.[6]

Aromatic Ring: Peaks corresponding to C=C stretching in the benzene ring will be present

in the 1500-1600 cm⁻¹ region.

Absence of -OH: The broad -OH peak from the starting p-aminophenol (around 3200-3500

cm⁻¹) should be absent or significantly diminished.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To provide detailed structural elucidation of the TGPAP molecule.

Methodology: ¹H and ¹³C NMR spectra are recorded using a suitable deuterated solvent,

such as CDCl₃.

Key ¹H NMR Signals (ppm):

Oxirane Ring Protons: Multiplets and singlets are expected in the range of 2.65-3.15 ppm.

[6]

Aromatic Protons: Signals from the protons on the benzene ring typically appear between

6.70-7.31 ppm.[6]

Thermal Analysis (DSC and TGA):

Objective: To study the curing behavior and thermal stability of TGPAP resin systems.

Differential Scanning Calorimetry (DSC):

A precise amount of TGPAP is mixed with a stoichiometric amount of a curing agent (e.g.,

TETA, DDS).[6]

The mixture is placed in an aluminum DSC pan.

A dynamic scan is performed (e.g., heating at a constant rate of 5, 10, or 20 °C/min) to

observe the exothermic curing peak.[6]
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The data is used to determine the onset of cure, the peak exothermic temperature, and

the total heat of reaction (ΔH), which are crucial for determining curing kinetics.[10][11]

Thermogravimetric Analysis (TGA):

A fully cured sample of the TGPAP resin is prepared.

A small, accurately weighed portion of the cured sample is placed in a TGA pan.

The sample is heated at a controlled rate (e.g., 10 or 12 °C/min) in an inert (N₂) or

oxidative (air) atmosphere.[6]

The weight loss of the sample is recorded as a function of temperature, allowing for the

determination of the initial decomposition temperature and the overall thermal stability of

the material.[6][12]

Curing Chemistry and Applications
TGPAP's trifunctionality is the source of its high performance. With three reactive epoxy groups

per molecule, it forms a more rigid and densely cross-linked network compared to conventional

bifunctional epoxy resins like those based on Bisphenol A (DGEBA).[2]

The primary curing reaction involves the ring-opening of the epoxy groups by a hardener,

typically a polyfunctional amine. This reaction proceeds via a nucleophilic attack of the amine's

nitrogen on one of the carbon atoms of the epoxy ring.
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Caption: Simplified curing pathway of TGPAP with an amine hardener.

This high cross-link density results in materials with:

High Glass Transition Temperature (Tg): Making them suitable for high-temperature

applications.[3]

Excellent Mechanical Strength: Including high modulus and rigidity.[2]

Good Chemical Resistance: Due to the stable, dense network structure.

These properties make TGPAP an essential component in advanced materials, including:

Aerospace Composites: As a matrix resin for carbon fiber-reinforced plastics (CFRP).[2][3]

High-Performance Adhesives: For structural bonding in automotive and aerospace

assemblies.[1]

Electronic Encapsulation: To protect sensitive electronic components from heat and

moisture.[1]
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Safety and Handling
Triglycidyl-p-aminophenol requires careful handling due to its reactive nature and potential

health effects.

Hazards: It is classified as harmful if swallowed, an irritant to the eyes and skin, and may

cause skin sensitization (allergic contact dermatitis).[4] There is also concern for possible

irreversible effects, indicating potential mutagenicity.[4] It is toxic to aquatic organisms.[4]

Handling Precautions:

Use only in well-ventilated areas.

Wear suitable personal protective equipment (PPE), including chemical-resistant gloves

and safety goggles.[4][13]

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of

water.[4]

Store in a cool, dry place away from heat and direct sunlight.[4]

Dispose of the material and its container as hazardous waste according to local

regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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